Cas no 1019099-48-9 (3,4,5-triethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide)

• Product Name: 3,4,5-triethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide
• CAS No: 1019099-48-9
• MF: C₂₂H₂₇N₅O₅
• MW: 441.480284929276
• CID: 6586587
• PubChem ID: 135870132
• Update Time: 2025-07-01

3,4,5-triethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3,4,5-triethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide
• 3,4,5-triethoxy-N-[5-methyl-2-(6-methyl-4-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• AKOS004953932
• F2215-0051
• 3,4,5-triethoxy-N-(3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)benzamide
• 3,4,5-triethoxy-N-[5-methyl-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]benzamide
• 1019099-48-9

• Inchi： 1S/C22H27N5O5/c1-6-30-16-11-15(12-17(31-7-2)20(16)32-8-3)21(29)24-18-9-14(5)26-27(18)22-23-13(4)10-19(28)25-22/h9-12H,6-8H2,1-5H3,(H,24,29)(H,23,25,28)
• InChI Key： WSOURTRTLJVNQM-UHFFFAOYSA-N
• SMILES： C(NC1=CC(C)=NN1C1NC(C)=CC(=O)N=1)(=O)C1=CC(OCC)=C(OCC)C(OCC)=C1

Computed Properties

• Exact Mass: 441.20121898g/mol
• Monoisotopic Mass: 441.20121898g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 32
• Rotatable Bond Count: 9
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 116Ų

Additional information on 3,4,5-triethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide

Comprehensive Analysis of 3,4,5-Triethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide (CAS No. 1019099-48-9)

The compound 3,4,5-triethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide (CAS No. 1019099-48-9) is a highly specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its complex structure, featuring a pyrazolyl and dihydropyrimidinone core, makes it a subject of interest for drug discovery and development. Researchers are increasingly focusing on its potential as a kinase inhibitor or receptor modulator, aligning with current trends in targeted therapy and precision medicine.

In recent years, the demand for novel heterocyclic compounds like 3,4,5-triethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide has surged due to their versatility in medicinal chemistry. This compound’s unique triethoxybenzamide moiety and pyrimidine backbone contribute to its potential bioactivity, particularly in modulating enzymatic pathways. Its CAS No. 1019099-48-9 is frequently searched in scientific databases, reflecting its growing relevance in academic and industrial research.

The synthesis of 3,4,5-triethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide involves multi-step organic reactions, including condensation and amidation processes. Its pyrazole and pyrimidinone functionalities are critical for its hypothesized interactions with biological targets. Researchers are exploring its applications in cancer therapy, inflammatory diseases, and metabolic disorders, areas where users often search for "new drug candidates" or "small molecule inhibitors."

From a structural perspective, the 3,4,5-triethoxybenzamide segment enhances the compound’s solubility and bioavailability, while the 3-methyl-1H-pyrazol-5-yl group may contribute to its binding affinity. The presence of a 4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl unit suggests potential hydrogen bonding interactions, a hot topic in computational chemistry and molecular docking studies. These features align with frequent search queries like "structure-activity relationship" or "drug design principles."

In the context of green chemistry, the synthesis and application of 3,4,5-triethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide are being optimized to reduce environmental impact. This resonates with the increasing user interest in "sustainable drug development" and "eco-friendly synthesis methods." The compound’s potential as a biochemical probe also makes it valuable for studying cellular mechanisms, a trending topic in life sciences.

In summary, 3,4,5-triethoxy-N-[3-methyl-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl]benzamide (CAS No. 1019099-48-9) represents a promising candidate for further investigation in drug discovery and biochemical research. Its multifaceted structure and potential applications address key user queries, such as "novel heterocyclic compounds" and "kinase inhibitor development," ensuring its relevance in both academic and industrial settings.